Cas no 2382790-27-2 (2-{(tert-butoxy)carbonylamino}-2-2-(methoxycarbonyl)cyclopropylacetic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-2-2-(methoxycarbonyl)cyclopropylacetic acid
• CAS No: 2382790-27-2
• MF: C₁₂H₁₉NO₆
• MW: 273.28236413002
• CID: 6558051
• PubChem ID: 165893839
• Update Time: 2025-05-26

2-{(tert-butoxy)carbonylamino}-2-2-(methoxycarbonyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-2-2-(methoxycarbonyl)cyclopropylacetic acid
• 2-{[(tert-butoxy)carbonyl]amino}-2-[2-(methoxycarbonyl)cyclopropyl]acetic acid
• 2382790-27-2
• EN300-1589460

• Inchi： 1S/C12H19NO6/c1-12(2,3)19-11(17)13-8(9(14)15)6-5-7(6)10(16)18-4/h6-8H,5H2,1-4H3,(H,13,17)(H,14,15)/t6-,7-,8?/m1/s1
• InChI Key： PKPSUPQCULQKJL-GCJDJSOWSA-N
• SMILES： O(C)C([C@@H]1C[C@H]1C(C(=O)O)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 273.12123733g/mol
• Monoisotopic Mass: 273.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 102Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-2-2-(methoxycarbonyl)cyclopropylacetic acid

Professional Introduction to Compound with CAS No. 2382790-27-2 and Product Name: 2-{(tert-butoxy)carbonylamino}-2-2-(methoxycarbonyl)cyclopropylacetic Acid

The compound with the CAS number 2382790-27-2 and the product name 2-{(tert-butoxy)carbonylamino}-2-2-(methoxycarbonyl)cyclopropylacetic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including (tert-butoxy)carbonylamino and (methoxycarbonyl), makes it a versatile intermediate in the synthesis of bioactive molecules.

Recent research in the field of medicinal chemistry has highlighted the importance of cyclopropylacetic acid derivatives in the development of novel therapeutic agents. The structural motif of cyclopropylacetic acid is known for its ability to enhance binding affinity and metabolic stability, making it a valuable scaffold in drug design. The derivative in question, 2-{(tert-butoxy)carbonylamino}-2-2-(methoxycarbonyl)cyclopropylacetic acid, incorporates protective groups that facilitate further functionalization, allowing for the exploration of diverse pharmacological pathways.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides while overcoming their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The incorporation of (tert-butoxy)carbonylamino and (methoxycarbonyl) groups provides stability and protection during synthetic processes, enabling the creation of complex molecular architectures.

In recent years, there has been a surge in interest regarding the development of inhibitors targeting protein-protein interactions (PPIs). These interactions are crucial in numerous biological processes and are often implicated in diseases such as cancer and inflammation. The unique structural features of 2-{(tert-butoxy)carbonylamino}-2-2-(methoxycarbonyl)cyclopropylacetic acid make it an attractive candidate for designing PPI inhibitors. By leveraging its cyclopropylacetic acid core, researchers can develop molecules that disrupt aberrant protein-protein interactions, potentially leading to novel therapeutic strategies.

The compound's potential extends beyond peptidomimetics and PPI inhibition. Its structural framework also lends itself to the development of kinase inhibitors, which are critical in oncology research. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with various diseases. The ability to modify the (tert-butoxy)carbonylamino and (methoxycarbonyl) groups allows for fine-tuning of binding properties, enabling the design of highly specific kinase inhibitors.

Advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have shown that modifications to its structure can significantly impact its binding affinity to target proteins. These studies provide valuable insights into optimizing drug-like properties such as solubility, permeability, and metabolic stability. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify lead compounds more efficiently.

The synthesis of 2-{(tert-butoxy)carbonylamino}-2-2-(methoxycarbonyl)cyclopropylacetic acid presents unique challenges due to its complex functionalization. However, recent advancements in synthetic methodologies have made it more accessible than ever before. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions have streamlined the process, enabling researchers to produce this compound with high yield and purity. These advancements not only facilitate academic research but also hold promise for industrial applications in drug development.

The potential applications of this compound are not limited to pharmaceuticals; they extend to agrochemicals and materials science as well. For instance, derivatives of cyclopropylacetic acid have been explored as intermediates in the synthesis of herbicides and fungicides due to their ability to interact with biological targets at low concentrations. Furthermore, their structural rigidity makes them suitable candidates for designing novel materials with specific properties.

As our understanding of biological systems continues to evolve, so does our ability to harness natural products for therapeutic purposes. The study of natural product-inspired scaffolds has led to the discovery of numerous bioactive compounds with significant clinical implications. The compound under discussion shares similarities with certain natural product derivatives known for their pharmacological activity. By studying its properties and exploring its derivatives, researchers can uncover new avenues for drug discovery.

The role of interdisciplinary collaboration cannot be overstated in advancing our knowledge about this compound. Experts from various fields—such as organic chemistry, medicinal chemistry, biochemistry, and computational biology—must work together to fully realize its potential. Only through such collaborative efforts can we hope to translate laboratory findings into tangible benefits for patients worldwide.